1-(2,5-Difluorophenyl)-2-nitroethanol

• Molecular Formula: C8H7F2NO3
• Molecular Weight: 203.14 g/mol
• IUPAC Name: 1-(2,5-difluorophenyl)-2-nitroethanol
• InChI: InChI=1S/C8H7F2NO3/c9-5-1-2-7(10)6(3-5)8(12)4-11(13)14/h1-3,8,12H,4H2
• InChI Key: LIBKYHGGPPAWSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(C[N+](=O)[O-])O)F

Description

1-(2,5-Difluorophenyl)-2-nitroethanol is a useful research compound. Its molecular formula is C8H7F2NO3 and its molecular weight is 203.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To sodium hydroxide (1N, 3 L) and methanol (1500 mL) at 5° C. was added a solution of 2,5-difluorobenzaldehyde (350 g, 2.46 mol) and nitromethane (157 mL, 2.9 mol) in methanol (350 mL) dropwise over a period of 1 h. The reaction mixture was then neutralized with glacial acetic acid (165 mL). Diethyl ether (1500 mL) was added and the layers separated. The organic layer was washed successively with saturated aqueous sodium carbonate solution (1000 mL), and saturated aqueous brine (1000 mL). The organic layer was dried over anhydrous magnesium sulfate, filtered and concentrated to afford 1-(2,5-difluorophenyl)-2-nitroethanol that was used without further purification in Step B.